Cas no 1261886-58-1 (3-Iodo-6-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-Iodo-6-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261886-58-1
• MF: C₁₃H₆F₆IN
• MW: 417.088336467743
• CID: 4983421
• Update Time: 2025-09-23

3-Iodo-6-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-6-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H6F6IN/c14-12(15,16)8-4-2-1-3-7(8)11-9(20)5-6-10(21-11)13(17,18)19/h1-6H
• InChI Key： POOCNDGZLWMKRD-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(F)(F)F)N=C1C1C=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 416.94492 g/mol
• Monoisotopic Mass: 416.94492 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 12.9
• Molecular Weight: 417.09

Additional information on 3-Iodo-6-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 3-Iodo-6-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261886-58-1)

3-Iodo-6-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261886-58-1) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique trifluoromethyl and iodo functional groups, serves as a critical intermediate in the synthesis of advanced small-molecule drugs and functional materials. Its molecular structure, which combines a pyridine ring with aryl substituents, offers exceptional versatility for cross-coupling reactions and catalytic transformations, making it a valuable asset in modern organic chemistry.

In recent years, the demand for fluorinated compounds like 3-Iodo-6-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine has surged due to their enhanced metabolic stability and bioavailability in drug design. Researchers are particularly interested in its potential applications for kinase inhibitors and anticancer agents, aligning with the growing focus on precision medicine. Additionally, its electron-withdrawing properties make it a candidate for OLED materials and organic electronics, addressing the booming interest in sustainable technologies.

The synthesis of CAS No. 1261886-58-1 typically involves palladium-catalyzed coupling or halogen-exchange reactions, methodologies frequently searched by chemists optimizing high-yield protocols. Its iodo-substituted pyridine moiety also enables click chemistry applications, a hot topic in bioconjugation and probe development. As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound’s structural modularity positions it as a key building block.

From an SEO perspective, queries such as "synthesis of trifluoromethylpyridine derivatives", "applications of iodoaryl compounds", and "CAS 1261886-58-1 supplier" reflect user intent around this compound. Environmental considerations are also prominent, with searches for "green chemistry fluorinated intermediates" highlighting the need for eco-friendly synthesis routes. This aligns with global trends emphasizing reduced carbon footprints in chemical manufacturing.

In summary, 3-Iodo-6-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine exemplifies the intersection of innovation and practical utility in contemporary chemistry. Its relevance to drug discovery, materials engineering, and catalysis ensures its continued prominence in scientific literature and industrial applications. For researchers seeking high-purity reagents or custom synthesis solutions, this compound remains a pivotal focus in advancing cutting-edge science.